Cas no 1599555-88-0 (1-(iodomethyl)-1-(octyloxy)cyclopentane)

• Product Name: 1-(iodomethyl)-1-(octyloxy)cyclopentane
• CAS No: 1599555-88-0
• MF: C₁₄H₂₇IO
• MW: 338.268057107925
• CID: 5843430
• PubChem ID: 114773571
• Update Time: 2025-07-21

1-(iodomethyl)-1-(octyloxy)cyclopentane Chemical and Physical Properties

Names and Identifiers

• 1-(iodomethyl)-1-(octyloxy)cyclopentane
• EN300-1135049
• 1599555-88-0

• Inchi： 1S/C14H27IO/c1-2-3-4-5-6-9-12-16-14(13-15)10-7-8-11-14/h2-13H2,1H3
• InChI Key： DAZXSWYYDFLMRV-UHFFFAOYSA-N
• SMILES： ICC1(CCCC1)OCCCCCCCC

Computed Properties

• Exact Mass: 338.11066g/mol
• Monoisotopic Mass: 338.11066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(iodomethyl)-1-(octyloxy)cyclopentane

Professional Introduction to 1-(Iodomethyl)-1-(Octyloxy)cyclopentane (CAS No. 1599555-88-0)

1-(Iodomethyl)-1-(Octyloxy)cyclopentane, identified by its CAS number 1599555-88-0, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a cyclopentane core substituted with an iodomethyl group and an octyloxy chain, exhibits unique structural and chemical properties that make it valuable for various applications, particularly in the synthesis of complex organic molecules and as an intermediate in drug development.

The structural configuration of 1-(Iodomethyl)-1-(Octyloxy)cyclopentane combines a rigid cyclopentane ring with flexible alkyl and halogen substituents, which contributes to its reactivity and versatility. The iodomethyl group, in particular, serves as a versatile handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions are pivotal in the construction of biaryl structures, which are prevalent in many pharmaceuticals and agrochemicals.

In recent years, the demand for efficient synthetic routes to complex molecular architectures has driven significant innovation in the use of halogenated intermediates like 1-(Iodomethyl)-1-(Octyloxy)cyclopentane. The compound's ability to undergo selective transformations while maintaining the integrity of the cyclopentane ring makes it an attractive candidate for constructing polycyclic systems. Such systems are often found in natural products and biologically active molecules, necessitating robust synthetic strategies.

One of the most compelling applications of 1-(Iodomethyl)-1-(Octyloxy)cyclopentane lies in its utility as a building block for heterocyclic compounds. Heterocycles are essential motifs in medicinal chemistry, forming the backbone of numerous drugs with diverse biological activities. The cyclopentane ring can be further modified to introduce nitrogen or oxygen atoms, creating pyrrolidines, piperidines, or other heterocycles that are known to exhibit pharmacological properties. The octyloxy group adds solubility and lipophilicity characteristics, making the compound suitable for various solvents and reaction conditions.

The compound's reactivity also extends to its potential use in polymer chemistry. The iodomethyl group can participate in polymerization reactions, allowing for the synthesis of functionalized polymers with tailored properties. These polymers could find applications in drug delivery systems, where controlled release mechanisms are critical for therapeutic efficacy. Additionally, the octyloxy chain provides steric hindrance and hydrophobicity, which can be exploited to design materials with specific interactions with biological targets.

Recent advancements in green chemistry have also highlighted the importance of sustainable synthetic methodologies. 1-(Iodomethyl)-1-(Octyloxy)cyclopentane can be synthesized using environmentally friendly conditions, such as catalytic processes that minimize waste and energy consumption. For instance, palladium-catalyzed cross-coupling reactions can be performed under mild conditions with high yields, aligning with the principles of sustainable chemistry. This approach not only reduces the environmental impact but also enhances the economic viability of pharmaceutical manufacturing.

The compound's role in drug discovery is further underscored by its potential as a precursor for bioactive molecules. By leveraging its reactive sites, researchers can design libraries of derivatives that can be screened for biological activity. This approach is particularly valuable in fragment-based drug design, where small molecular fragments are incrementally modified to optimize potency and selectivity. The cyclopentane core is known to be a common scaffold in bioactive compounds due to its ability to mimic natural product structures and interact favorably with biological targets.

In conclusion, 1-(Iodomethyl)-1-(Octyloxy)cyclopentane (CAS No. 1599555-88-0) represents a versatile intermediate with broad applications across organic synthesis, pharmaceutical research, and materials science. Its unique structural features enable it to participate in diverse chemical transformations while maintaining stability under various conditions. As research continues to evolve, the utility of this compound is expected to expand further, contributing to advancements in drug development and innovative material design.